An In-depth Technical Guide to (Z)-Non-6-en-1-ol: Chemical Properties and Structure
An In-depth Technical Guide to (Z)-Non-6-en-1-ol: Chemical Properties and Structure
For Researchers, Scientists, and Drug Development Professionals
Introduction
(Z)-Non-6-en-1-ol, also known as cis-6-Nonen-1-ol, is a medium-chain primary fatty alcohol. It is a volatile organic compound naturally found in various plants, including muskmelon and watermelon, where it contributes significantly to their characteristic aroma.[1] This compound and similar "green leaf volatiles" (GLVs) are crucial for plant defense mechanisms and are involved in plant-to-plant communication.[2] In industrial applications, (Z)-Non-6-en-1-ol is utilized as a potent flavoring agent in the food and beverage industry and as a fragrance ingredient in cosmetics and perfumery, valued for its fresh, melon-like scent.[1][3] Its role as a pheromone in certain insect species also makes it a subject of interest in ecological and agricultural research.[1] This guide provides a comprehensive overview of its chemical structure, properties, relevant experimental protocols, and biological significance.
Chemical Structure and Identification
(Z)-Non-6-en-1-ol is an alkenyl alcohol characterized by a nine-carbon chain with a hydroxyl group at position 1 and a cis-configured (Z) double bond between carbons 6 and 7.[1]
| Identifier | Value |
| IUPAC Name | (Z)-non-6-en-1-ol[1] |
| Synonyms | cis-6-Nonen-1-ol, (Z)-6-Nonen-1-ol, (6Z)-Nonen-1-ol[1][4] |
| CAS Number | 35854-86-5[1][4] |
| Molecular Formula | C₉H₁₈O[1][4] |
| SMILES | CC/C=C\CCCCCO[1] |
| InChI | InChI=1S/C9H18O/c1-2-3-4-5-6-7-8-9-10/h3-4,10H,2,5-9H2,1H3/b4-3-[1][4] |
| InChIKey | XJHRZBIBSSVCEL-ARJAWSKDSA-N[1][4] |
Physicochemical Properties
The key physicochemical properties of (Z)-Non-6-en-1-ol are summarized in the table below, providing essential data for experimental design and application.
| Property | Value | Source(s) |
| Molecular Weight | 142.24 g/mol | [1] |
| Appearance | Colorless to slightly yellow liquid | [1] |
| Odor | Powerful, fresh green, melon, waxy, honeydew, cucumber | [3] |
| Boiling Point | 115.0 °C at 20.00 mm Hg | [1] |
| Density | 0.844 - 0.851 g/cm³ | [1] |
| Refractive Index | 1.448 - 1.450 at 20 °C | [1] |
| Flash Point | 97.78 °C (208.00 °F) | |
| Solubility | Insoluble in water; soluble in fixed oils and alcohol. | [1] |
| Vapor Pressure | 0.078 mmHg at 25.00 °C (estimated) | |
| logP (o/w) | 3.014 (estimated) | |
| Kovats Retention Index | 1171-1174 (Semi-standard non-polar column) | [1] |
Biological Significance and Signaling Pathway
(Z)-Non-6-en-1-ol is a plant metabolite synthesized via the lipoxygenase (LOX) pathway, which is typically activated in response to tissue damage.[2] This pathway converts polyunsaturated fatty acids into various bioactive oxylipins, including C6 and C9 aldehydes and alcohols known as green leaf volatiles (GLVs).[5] These compounds are integral to plant defense systems.
The biosynthesis from linolenic acid involves a three-step enzymatic cascade:
-
Lipoxygenase (LOX): Initiates the pathway by adding dioxygen to linolenic acid.
-
Hydroperoxide Lyase (HPL): Cleaves the resulting hydroperoxide.
-
Alcohol Dehydrogenase (ADH): Reduces the aldehyde product to form (Z)-Non-6-en-1-ol.[5]
Furthermore, (Z)-Non-6-en-1-ol acts as a semiochemical. For instance, in codling moths (Cydia pomonella), it functions as a plant volatile that synergizes with the female-secreted sex pheromone, codlemone, to enhance male attraction.[6]
Experimental Protocols
Synthesis via Wittig Reaction
The Wittig reaction is a cornerstone of organic synthesis for creating alkenes from carbonyl compounds. To achieve the (Z)-stereoselectivity required for (Z)-Non-6-en-1-ol, non-stabilized ylides are typically employed under salt-free conditions, which kinetically favor the formation of a cis-oxaphosphetane intermediate, leading to the Z-alkene.[7][8][9]
Methodology:
-
Preparation of the Phosphonium (B103445) Ylide (Wittig Reagent):
-
React triphenylphosphine (B44618) with an appropriate alkyl halide (e.g., 1-bromopropane) in a suitable solvent like THF to form the corresponding phosphonium salt.
-
Deprotonate the phosphonium salt using a strong, non-lithium base (e.g., sodium hydride (NaH) or sodium amide (NaNH₂)) in an aprotic, anhydrous solvent (e.g., THF) under an inert atmosphere (N₂ or Ar) to generate the non-stabilized ylide (propylidenetriphenylphosphorane).
-
-
Aldehyde Preparation:
-
The aldehyde partner required is 6-hydroxyhexanal (B3051487). This can be prepared by the selective oxidation of 1,6-hexanediol.
-
-
The Wittig Reaction:
-
Cool the ylide solution to a low temperature (e.g., -78 °C).
-
Slowly add a solution of 6-hydroxyhexanal in the same solvent to the ylide solution.
-
Allow the reaction mixture to slowly warm to room temperature and stir for several hours until completion (monitored by TLC).
-
-
Work-up and Purification:
-
Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).
-
Extract the product with an organic solvent (e.g., diethyl ether).
-
Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (B86663) (MgSO₄), and concentrate under reduced pressure.
-
The major byproduct, triphenylphosphine oxide, can be largely removed by precipitation or column chromatography.
-
Purify the crude product by flash column chromatography on silica (B1680970) gel to isolate (Z)-Non-6-en-1-ol.
-
Analytical Protocol: GC-MS for Identification and Quantification
Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive method for analyzing volatile compounds like (Z)-Non-6-en-1-ol in complex matrices such as food, beverages, or biological samples.[10]
Methodology:
-
Sample Preparation (HS-SPME):
-
For liquid samples (e.g., fruit juice), place an aliquot (e.g., 5 mL) into a headspace vial.[10]
-
Add NaCl to increase the ionic strength and promote volatilization of the analyte.[10]
-
If quantitative analysis is required, add a known amount of an appropriate internal standard.
-
Seal the vial and incubate (e.g., at 40°C for 15 minutes) to allow for equilibration between the liquid and gas phases.[10]
-
Expose a Solid-Phase Microextraction (SPME) fiber to the headspace for a defined period (e.g., 30 minutes) to adsorb the volatile compounds.[10]
-
-
GC-MS Analysis:
-
Gas Chromatograph (GC):
-
Injector: Thermal desorption of the SPME fiber at high temperature (e.g., 250°C) in splitless mode.
-
Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).
-
Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-INNOWax).
-
Oven Program: A temperature gradient is used for separation, for example, start at 40°C, hold for 2 minutes, then ramp to 240°C at 5°C/min.
-
-
Mass Spectrometer (MS):
-
Ionization: Electron Ionization (EI) at 70 eV.
-
Analyzer: Quadrupole.
-
Scan Range: m/z 40-200.
-
-
-
Data Analysis:
-
Identification: The compound is identified by comparing its retention time and mass spectrum with those of an authentic standard or by matching the mass spectrum against a reference library (e.g., NIST, Wiley).[4][11] The mass spectrum of (Z)-Non-6-en-1-ol will show a molecular ion peak (m/z 142) and characteristic fragment ions.[1][11]
-
Quantification: For quantitative analysis, a calibration curve is constructed by analyzing standards of known concentrations. The concentration in the sample is determined by comparing the peak area of the analyte (normalized to the internal standard) to the calibration curve.[10]
-
References
- 1. 6-Nonen-1-ol, (6Z)- | C9H18O | CID 5362792 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. benchchem.com [benchchem.com]
- 3. (Z)-6-nonen-1-ol, 35854-86-5 [thegoodscentscompany.com]
- 4. (6Z)-Nonen-1-ol [webbook.nist.gov]
- 5. The lipoxygenase metabolic pathway in plants: potential for industrial production of natural green leaf volatiles | Université de Liège [popups.uliege.be]
- 6. Codling moth - Wikipedia [en.wikipedia.org]
- 7. Wittig reaction - Wikipedia [en.wikipedia.org]
- 8. Wittig Reaction [organic-chemistry.org]
- 9. chem.libretexts.org [chem.libretexts.org]
- 10. benchchem.com [benchchem.com]
- 11. (6Z)-Nonen-1-ol [webbook.nist.gov]
